Cas no 915920-86-4 (3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine)

• Product Name: 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine
• CAS No: 915920-86-4
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• MDL: MFCD08691741
• CID: 891840
• PubChem ID: 45791303
• Update Time: 2025-11-01

3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine Chemical and Physical Properties

Names and Identifiers

• CHEMBRDG-BB 5636113
• 3-(1,2,4-triazol-1-yl)adamantan-1-amine
• 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine(SALTDATA: FREE)
• 3-(1H-1,2,4-TRIAZOL-1-YL)-1-ADAMANTANAMINE
• DTXSID60672525
• MFCD08691741
• 915920-86-4
• VS-12283
• CS-0321850
• 3-(1H-1,2,4-TRIAZOL-1-YL)ADAMANTAN-1-AMINE
• CHEMBL1198188
• 3-(1H-1,2,4-triazol-1-yl)tricyclo[3.3.1.1~3,7~]decan-1-amine
• AKOS015955530
• 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine

• MDL： MFCD08691741
• Inchi： 1S/C12H18N4/c13-11-2-9-1-10(3-11)5-12(4-9,6-11)16-8-14-7-15-16/h7-10H,1-6,13H2
• InChI Key： MEBRHDOGOQBNLX-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C12CC3CC(CC(C3)(C1)N)C2

Computed Properties

• Exact Mass: 218.15300
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73000
• LogP: 1.98500

Additional information on 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine

Comprehensive Overview of 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine (CAS No. 915920-86-4)

3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine, with the CAS number 915920-86-4, is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines the rigid adamantane backbone with a 1,2,4-triazole moiety, resulting in a hybrid structure with potential applications in drug discovery and material science. The adamantane group is known for its stability and lipophilicity, while the triazole ring contributes to hydrogen bonding and metabolic stability, making this compound a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for adamantane derivatives has surged due to their versatility in medicinal chemistry. 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine is no exception, as its unique structure offers opportunities for targeting various biological pathways. Researchers are particularly interested in its potential as a central nervous system (CNS) agent, given the ability of adamantane-based compounds to cross the blood-brain barrier. This property aligns with current trends in neurodegenerative disease research, where molecules like this could play a role in developing treatments for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of CAS 915920-86-4 involves strategic functionalization of the adamantane core, typically through nucleophilic substitution reactions with 1,2,4-triazole derivatives. This process highlights the compound's relevance in modern synthetic organic chemistry, where efficient methods for creating complex architectures are highly valued. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are crucial for verifying its structure and purity - key concerns for researchers sourcing this material.

From a commercial perspective, 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine has seen growing interest from pharmaceutical companies exploring novel drug candidates. The global market for specialty chemicals and pharmaceutical intermediates continues to expand, driven by increased R&D spending and the need for innovative therapeutic options. This compound's unique combination of structural features positions it well within this market landscape, particularly for organizations focused on small molecule therapeutics and targeted drug delivery systems.

Environmental and safety considerations for 915920-86-4 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically cool, dry environments) and personal protective equipment are recommended when working with this material. These precautions align with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable manufacturing practices, topics that have gained significant traction in recent scientific discourse.

Future research directions for 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to serve as a versatile scaffold for further functionalization makes it particularly interesting for these applications. Additionally, its potential use in metal-organic frameworks (MOFs) and other advanced materials represents another promising avenue for investigation, reflecting the growing intersection between pharmaceutical chemistry and materials science.

For researchers and procurement specialists seeking CAS 915920-86-4, it's essential to verify suppliers' credentials and analytical data. The compound's specialized nature means that quality control is paramount, especially for applications in drug discovery where purity and consistency are critical. Many users searching for this compound often inquire about bulk availability, custom synthesis options, and technical specifications, highlighting the practical considerations surrounding its use in both academic and industrial settings.

In conclusion, 3-(1H-1,2,4-triazol-1-yl)-1-adamantanamine represents an intriguing example of modern medicinal chemistry's innovative approaches to molecular design. Its combination of structural features from both adamantane and triazole chemistries offers multiple opportunities for scientific exploration and potential therapeutic development. As research into privileged structures in drug discovery continues to evolve, compounds like this will likely remain at the forefront of pharmaceutical innovation, addressing current challenges in healthcare and materials science.